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Cat. No.: B12372229 Get Quote

Disclaimer: Following a comprehensive review of scientific literature and public databases, it

has been determined that the compound "Marsglobiferin" is fictional. No records of a molecule

with this name exist in the context of Martian soil analysis or any other scientific domain.

This guide will instead focus on the factual scientific discoveries of organic molecules in

Martian soil, providing an in-depth technical overview for researchers, scientists, and drug

development professionals. The content is based on data from NASA's Mars Science

Laboratory mission, particularly the Sample Analysis at Mars (SAM) instrument on the Curiosity

rover.

Introduction: The Search for Organic Molecules on
Mars
The detection of organic molecules on Mars is a pivotal area of planetary science, as these

molecules are the fundamental building blocks of life as we know it. While their presence is not

conclusive proof of past or present life, it provides crucial clues about the planet's past

habitability and geochemical processes. Organic molecules can be formed through both

biological (biotic) and non-biological (abiotic) processes.[1] The Martian surface is a harsh

environment, exposed to intense radiation and oxidizing chemicals that can degrade organic

matter.[1] Therefore, the discovery of preserved ancient organic molecules is a significant

finding, suggesting that the Martian rock record could hold clues to its history.[1]
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NASA's Curiosity rover has successfully identified a variety of organic molecules in

sedimentary rocks in Gale crater, which are estimated to be approximately three billion years

old.[1] These discoveries have been made by analyzing drilled samples of mudstone, a type of

rock formed from silt that accumulated at the bottom of an ancient lake.[1]

Data Summary of Key Organic Molecules
The following table summarizes the key organic compounds detected in the "Cumberland" rock

sample taken from the Yellowknife Bay region of Gale crater.[2][3][4]

Compound
Class

Specific
Molecules
Detected

Concentration
Range

Potential
Precursors /
Origin

Source
Citation

Alkanes (Long-

Chain)

Decane (C10),

Undecane (C11),

Dodecane (C12)

Small amounts

detected upon

heating

Fragments of

larger fatty acids
[2][3][4][5][6]

Aromatic

Hydrocarbons

Thiophenes,

Benzene,

Toluene

~10 parts per

million or more

(total organic

carbon)

Abiotic or biotic

sources
[1]

Short-Chain

Alkanes

Propane or

Butene

~10 parts per

million or more

(total organic

carbon)

Abiotic or biotic

sources
[1]

Chlorinated

Hydrocarbons

Chlorinated

Methane

Compounds

Tentatively

identified

Reactions

between Martian

chlorine (from

perchlorates)

and carbon

sources during

analysis

[7]
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Experimental Protocols: Sample Analysis at Mars
(SAM)
The primary instrument responsible for the detection of organic molecules is the Sample

Analysis at Mars (SAM) instrument suite aboard the Curiosity rover.

Sample Collection and Preparation
Drilling: The rover drills into Martian rock to a depth of up to 5 centimeters to collect

powdered samples.[1] This is crucial for accessing material that has been shielded from the

harshest surface radiation.

Delivery: The powdered sample is delivered by the rover's robotic arm to one of SAM's 74

sample cups.

Evolved Gas Analysis - Gas Chromatograph Mass
Spectrometry (EGA-GCMS)

Pyrolysis: The sample is heated in an oven to temperatures exceeding 500°C (932°F).[8]

This process, known as pyrolysis, breaks down the complex organic molecules within the

sample and releases them as volatile gases.

Gas Chromatography (GC): The evolved gases are then passed through a gas

chromatograph. The GC column separates the different compounds in the gas mixture based

on their chemical properties and how they interact with the column material.

Mass Spectrometry (MS): As the separated compounds exit the GC column, they enter the

Quadrupole Mass Spectrometer. The MS ionizes the molecules and then sorts the ions

based on their mass-to-charge ratio, allowing for the identification of the individual chemical

species.[7]

This multi-step process allows scientists to identify the molecular fragments released from the

rock sample and infer the structure of the larger parent molecules.[6]
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The origin of the detected organic molecules on Mars is a subject of ongoing scientific

investigation. There are two primary hypotheses: abiotic synthesis and biotic origin. The logical

relationship between these possibilities is a central theme in the astrobiological interpretation of

Martian data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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